5-Dimethylphosphorylpyrimidine-2-carboxylic acid

• IUPAC Name: 5-dimethylphosphorylpyrimidine-2-carboxylic acid
• InChI: InChI=1S/C7H9N2O3P/c1-13(2,12)5-3-8-6(7(10)11)9-4-5/h3-4H,1-2H3,(H,10,11)
• InChI Key: URHYNDTZWHQRCQ-UHFFFAOYSA-N
• Canonical SMILES: CP(=O)(C)C1=CN=C(N=C1)C(=O)O
• Molecular Formula: C7H9N2O3P
• Molecular Weight: 200.13 g/mol

Description

5-Dimethylphosphorylpyrimidine-2-carboxylic acid (DPC) is a chemical compound that has been widely studied for its potential applications in scientific research. It is a derivative of pyrimidine, a nitrogen-containing heterocyclic compound that is found in DNA and RNA. DPC has been shown to have a number of interesting properties, including its ability to act as a potent inhibitor of certain enzymes. In

Scientific Research Applications

Cocrystal Design and Characterization

Researchers have prepared and characterized cocrystals involving 4-amino-5-chloro-2,6-dimethylpyrimidine with various carboxylic acids, elucidating the hydrogen bonding patterns and supramolecular arrangements. This study provides insights into the structural basis for designing novel materials with specific physical properties, demonstrating the versatility of pyrimidine derivatives in material science (Rajam et al., 2018).

Chemical Synthesis and NMR Spectroscopy

The synthesis and proton NMR spectra of monomethyl- and dimethylpyrimidine-5-carboxylic acids have been explored, offering a methodological basis for the regioselective covalent hydration of pyrimidine derivatives. This research underpins the synthetic versatility of pyrimidine carboxylic acids in organic chemistry and pharmaceutical development (Kress, 1994).

Fluorescent Probe Design for Nerve Agent Detection

A study demonstrates the fabrication of a highly selective and sensitive fluorescent probe based on pyrimidine derivatives for detecting nerve agent mimics. This application exemplifies the potential of pyrimidine-based compounds in environmental monitoring and public safety (Huo et al., 2019).

Quantum Chemical Studies

Quantum chemical calculations on pyrimidin-4-ones and related carboxylic acids have been performed to investigate reaction mechanisms with nitrating agents, shedding light on the electronic structures and reactivity of these compounds. This research contributes to our understanding of pyrimidine chemistry at the molecular level (Mamarakhmonov et al., 2016).

Antimicrobial Activity of Pyrimidine Derivatives

Novel pyrimidine derivatives have been synthesized and tested for their antimicrobial activities, illustrating the potential of pyrimidine carboxylic acid derivatives as bioactive molecules in the development of new antimicrobial agents (Abdel-rahman et al., 2002).